1-(azepan-1-yl)-2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one

Specification

• CAS No.: 2640878-85-7
• Molecular Formula: C19H32N6O
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 1-(azepan-1-yl)-2-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]ethanone
• Standard InChI: InChI=1S/C19H32N6O/c1-3-20-17-14-16(2)21-19(22-17)25-12-10-23(11-13-25)15-18(26)24-8-6-4-5-7-9-24/h14H,3-13,15H2,1-2H3,(H,20,21,22)
• Standard InChI Key: DVXQUDUWANWFKN-UHFFFAOYSA-N
• SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)CC(=O)N3CCCCCC3
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)CC(=O)N3CCCCCC3

Introduction

1-(azepan-1-yl)-2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one is a synthetic organic compound characterized by its complex molecular structure. It features an azepane ring, a piperazine moiety, and a pyrimidine derivative, contributing to its potential biological activity. The molecular formula of this compound is C_{19}H_{30}N_{4}O, with a molecular weight of approximately 360.5 g/mol.

Structural Features

• Azepane Ring: A seven-membered ring structure, which is part of the compound's backbone.

• Piperazine Moiety: A six-membered ring containing two nitrogen atoms, known for its role in various biological interactions.

• Pyrimidine Derivative: Specifically, a 4-(ethylamino)-6-methylpyrimidin-2-yl group, which adds to the compound's complexity and potential biological activity.

Synthesis

The synthesis of 1-(azepan-1-yl)-2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one typically involves multi-step organic reactions. Techniques such as chromatography are often utilized for purification to enhance yield and purity.

Potential Biological Activities

While specific mechanisms of action for this compound are not extensively documented, similar compounds often exhibit activity through modulation of neurotransmitter systems or other biological pathways. Research indicates that compounds containing piperazine and pyrimidine rings can interact with serotonin receptors, which may lead to effects on mood and anxiety levels.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(azepan-1-yl)-2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one. A comparison highlights its uniqueness:

Compound Name	Structural Features	Unique Aspects
2-(azepan-1-yl)ethyl methacrylate	Contains an azepane ring	Used in polymer chemistry
4-(2-Azepan-1-yl)phenylamine	Features an azepane ring and aromatic amine	Potential applications in organic electronics
Ethyl 4-[({[2-(azepan-1-yL)-6-methylpyrimidin]}	Incorporates both azepane and pyrimidine structures	Investigated for antimicrobial properties

Research Findings and Future Directions

Interaction studies involving 1-(azepan-1-yl)-2-{4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one typically focus on its binding affinity to various receptors. Further studies would be necessary to elucidate specific interactions and mechanisms, potentially leading to applications in medicinal chemistry.